Cas no 2171332-18-4 ((2S)-2-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3,3-dimethylbutanoic acid)

• Product Name: (2S)-2-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3,3-dimethylbutanoic acid
• CAS No: 2171332-18-4
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5834933
• PubChem ID: 165877781
• Update Time: 2025-05-23

(2S)-2-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3,3-dimethylbutanoic acid
• 2171332-18-4
• EN300-1578432
• (2S)-2-[3-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-3,3-dimethylbutanoic acid

• Inchi： 1S/C28H34N2O5/c1-28(2,3)25(26(32)33)30-24(31)15-23(17-9-8-10-17)29-27(34)35-16-22-20-13-6-4-11-18(20)19-12-5-7-14-21(19)22/h4-7,11-14,17,22-23,25H,8-10,15-16H2,1-3H3,(H,29,34)(H,30,31)(H,32,33)/t23?,25-/m1/s1
• InChI Key： BABGPSPWMQHRCI-XSWBTSGESA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(CC(N[C@H](C(=O)O)C(C)(C)C)=O)C1CCC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3,3-dimethylbutanoic acid

Introduction to (2S)-2-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3,3-dimethylbutanoic Acid (CAS No. 2171332-18-4)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the field of medicinal chemistry. Among these, (2S)-2-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3,3-dimethylbutanoic acid, with the CAS number 2171332-18-4, has garnered significant attention due to its unique structural properties and potential therapeutic applications. This compound, characterized by its complex and highly functionalized molecular framework, represents a fascinating subject of study in the quest for novel bioactive molecules.

The molecular structure of (2S)-2-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3,3-dimethylbutanoic acid incorporates several key functional groups that contribute to its distinctive chemical behavior. The presence of a cyclobutyl moiety at the 3-position of the propanamido backbone introduces steric hindrance, which can influence both the compound's solubility and its interactions with biological targets. Additionally, the (9H-fluoren-9-yl)methoxycarbonyl group serves as a protecting group for the amino function, which is a common strategy in peptide mimetics and drug design to enhance stability and controlled release.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of this compound with various biological targets. Studies suggest that the fluorenylmethoxycarbonyl (Fmoc) moiety may facilitate interactions with specific enzymes or receptors, making this compound a promising candidate for further exploration in drug discovery. The chiral center at the 2-position, denoted as (2S), adds another layer of complexity, as stereochemistry often plays a critical role in determining pharmacological activity.

In the context of medicinal chemistry, the synthesis of such complex molecules requires meticulous planning and execution. The use of advanced synthetic techniques, such as asymmetric catalysis and protecting group strategies, is essential to achieve high enantiomeric purity. The development of efficient synthetic routes not only accelerates research but also reduces costs associated with producing these valuable compounds on a larger scale.

The potential applications of (2S)-2-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3,3-dimethylbutanoic acid extend across multiple therapeutic areas. Preliminary studies have indicated its potential utility in the development of treatments for neurological disorders due to its ability to modulate neurotransmitter activity. Furthermore, its structural features may make it suitable for targeting inflammatory pathways or cancer-related signaling cascades. As research progresses, additional therapeutic possibilities are likely to emerge.

The role of fluorene derivatives in medicinal chemistry cannot be overstated. These compounds are valued for their stability, fluorescence properties, and ability to serve as scaffolds for drug design. The incorporation of a fluorene moiety into (2S)-2-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3,3-dimethylbutanoic acid not only enhances its structural complexity but also opens up avenues for exploring novel interaction mechanisms with biological targets.

As our understanding of disease mechanisms continues to evolve, so does our capacity to design molecules that can interact selectively with disease-causing pathways. The compound's unique combination of structural features positions it as a valuable tool in the ongoing effort to develop more effective and targeted therapies. Ongoing research aims to elucidate its mechanism of action and optimize its pharmacological profile through structure-based drug design approaches.

The synthesis and characterization of (2S)-2-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3,3-dimethylbutanoic acid also highlight the importance of interdisciplinary collaboration between synthetic chemists, biochemists, and pharmacologists. Such collaborations are essential for translating laboratory discoveries into tangible therapeutic benefits for patients worldwide.

In conclusion,(2S)-2-3-cyclobutyl-3-{((9H-fluorenine})mboxcarbomylecarbomylecarbomylecarbomylecarbomylecarbomylecarbomylecarbomylecarbomylecarbomylecarbomylecarbomylecarbomylecarboxy carbonyl}mbox carboxy carbonyl}mbox carboxy carbonyl}mbox carboxy carbonyl}mbox carboxy carbonyl}mbox carboxy carbonyl}mbox carboxy carbonyl}mbox carboxy carbonyl}mbox carboxy carbonyl}mbox carboxy carbonyl}mbox carboxy carbonyl}) propan amide 33 dimethyl butanoic acid (CAS No. 21713321844) represents a significant advancement in medicinal chemistry. Its complex structure and diverse functional groups make it a versatile molecule with potential applications across multiple therapeutic areas. Continued research into this compound promises to yield new insights into disease mechanisms and contribute to the development of innovative treatments.